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Compound of Interest

Compound Name: Lithium;hydron

Cat. No.: B1232716 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for handling and storing lithium hydride (LiH), focusing on mitigating its high

sensitivity to moisture.

Frequently Asked Questions (FAQs)
Q1: What is lithium hydride and why is it so sensitive to moisture?

A: Lithium hydride (LiH) is a salt-like, inorganic compound that is a powerful reducing agent.[1]

It is highly reactive toward water.[1] This reactivity stems from the strong tendency of the

hydride ion (H⁻) to react with protons (H⁺) from water to form hydrogen gas (H₂). The reaction

is vigorous and produces lithium hydroxide (LiOH), which is caustic.[1][2]

Q2: What are the visible signs of LiH degradation from moisture exposure?

A: Unexposed LiH is a colorless to grayish solid.[1] Upon exposure to moist air, a superficial

coating, which can appear as a viscous fluid or a white to grayish crust, forms on the surface of

the LiH.[1] This crust is primarily composed of lithium hydroxide (LiOH) and, if carbon dioxide is

present, lithium carbonate (Li₂CO₃).[1][3] Finely divided LiH powder may spontaneously ignite

in moist air.[2]

Q3: What is the primary chemical reaction when LiH is exposed to water?
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A: Lithium hydride reacts with water to produce lithium hydroxide and hydrogen gas.[2][4] The

chemical equation for this reaction is: LiH + H₂O → LiOH + H₂[2]

Q4: What are the ideal storage conditions for LiH?

A: To prevent degradation, LiH must be stored in airtight containers under a dry, inert

atmosphere.[2][4] Suitable containers include hermetically sealed glass ampoules or Schlenk

flasks.[2][5][6] The storage area should be a dry, cool, and well-ventilated place, specifically a

corrosives area, away from any water or moisture.[4]

Q5: What inert gases are recommended for storing LiH?

A: Dry argon or nitrogen are commonly used inert gases for storing moisture-sensitive reagents

like LiH.[7] The key is to ensure the inert gas has an extremely low moisture content.
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Problem / Observation Potential Cause
Recommended Actions &

Solutions

White or grey powder/crust

observed on LiH surface.

Exposure to moisture and

potentially carbon dioxide from

the air.[1]

1. Handle the material

exclusively in a glovebox or

under a robust inert

atmosphere.[8] 2. If the

degradation is minor and

superficial, the bulk material

may still be usable, but purity

should be verified. 3. For

critical applications, use a

fresh, unopened container of

LiH.

Reduced reactivity or lower-

than-expected yield in a

chemical reaction.

The LiH reagent has been

partially or fully hydrolyzed to

LiOH, reducing the amount of

active hydride available for the

reaction.[9]

1. Quantify the active hydride

content of your LiH sample

using a method like gas-

volumetric analysis (see

Experimental Protocols).[10] 2.

Ensure all solvents and

reagents in your reaction are

scrupulously dried before

adding LiH.

A container of LiH has become

pressurized.

The container was not

perfectly sealed, allowing

ambient moisture to slowly

leak in and react with the LiH,

generating hydrogen gas.[1]

1. EXTREME CAUTION IS

ADVISED. Do not attempt to

open the container directly. 2.

Move the container to a fume

hood. 3. If possible and safe,

vent the pressure using a

system designed for handling

flammable gases. 4. If you are

not equipped to handle this

situation, contact your

institution's Environmental

Health & Safety (EH&S) office

immediately.
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Spontaneous ignition of LiH

powder when exposed to air.

The LiH is very finely divided,

increasing its surface area and

reactivity. This can lead to

spontaneous ignition in moist

air.[2]

1. Handle finely divided LiH

powder exclusively under a

dry, inert atmosphere (e.g., an

argon-filled glovebox).[8] 2.

Avoid generating dust.[4] 3.

Have appropriate fire-

extinguishing materials ready,

such as dry sand, limestone

powder, or dry sodium

chloride. DO NOT USE

WATER, CO₂, or foam

extinguishers.[4]

Quantitative Data on LiH-Moisture Interaction
The reaction rate of LiH with water is influenced by factors such as humidity, temperature, and

the physical form of the LiH.
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Parameter Condition Observation / Rate Reference

Reaction Product

Formation

Low relative humidity

(<0.04%)

Primarily lithium oxide

(Li₂O) is formed.
[11][12]

Reaction Product

Formation

Higher relative

humidity

A bilayer of Li₂O and

LiOH forms on the LiH

surface.

[11]

Hydrolysis Rate

Comparison

50% Relative

Humidity

Initial hydrolysis rate

is nearly twice as fast

as at 2% RH.

[13]

Passivation Effect
Low water vapor

levels

Can lead to the

formation of a more

coherent LiOH layer,

which passivates the

surface and slows

further reaction.

[13]

Hydrogen Gas

Generation

Reaction with liquid

water at 35°C

A geometric rate

constant of 0.0025 cm

s⁻¹ was determined,

which generates 6.0

cm³ (STP) of H₂ per

cm² per second.

[14]

Diagrams
Experimental Protocols
Protocol 1: Inert Atmosphere Handling of Lithium
Hydride
This protocol outlines the standard procedure for safely handling LiH inside a glovebox to

prevent moisture exposure.

Objective: To transfer a solid sample of LiH from a storage container to a reaction vessel

without exposure to air.
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Materials:

Glovebox with an inert atmosphere (e.g., Argon) with O₂ and H₂O levels <1 ppm.

Container of Lithium Hydride.

Spatulas, weighing paper, and other necessary utensils.

Reaction vessel (e.g., Schlenk flask).[2]

Airtight container for temporary storage inside the glovebox.

Methodology:

Preparation: Ensure all glassware, spatulas, and other equipment are rigorously dried in an

oven (e.g., at 120°C overnight) and cooled under vacuum or in a desiccator before being

introduced into the glovebox antechamber.

Glovebox Purge: Cycle the antechamber of the glovebox with the inert gas as per the

manufacturer's instructions (typically 3-5 purge/evacuation cycles) to remove atmospheric air

and moisture.

Transfer: Move all necessary dried equipment, including the sealed LiH container, into the

main chamber of the glovebox.

Equilibration: Allow the items to sit in the glovebox atmosphere for at least 30 minutes to

ensure any residual surface moisture is removed.

Handling:

Carefully open the primary LiH container.

Using a clean, dry spatula, portion the required amount of LiH onto weighing paper or

directly into a tared reaction vessel.

Work swiftly but carefully to minimize the time the bulk material is exposed, even to the

glovebox atmosphere.
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Securely seal the reaction vessel.

Storage: Tightly reseal the main LiH container. For best practice, place it inside a secondary,

larger airtight container within the glovebox.

Cleanup: Clean any spilled LiH powder within the glovebox using a dry wipe or spatula. Do

not use solvents unless following a specific neutralization protocol.

Protocol 2: Quantification of Active Hydride Content via
Gas Volumetry
This method determines the purity of a LiH sample by measuring the volume of hydrogen gas

evolved upon its complete hydrolysis.

Objective: To quantify the molar content of active hydride (H⁻) in a LiH sample.

Materials:

Gas-tight reaction flask with a sidearm septum (hydrolysis flask).[10]

Gas buret connected to the reaction flask via tubing.[10]

Leveling bulb for the gas buret.[10]

Magnetic stirrer and stir bar.

Anhydrous, non-protic solvent (e.g., dry Diethyl Ether or THF).

Hydrolysis solution (e.g., a solution of dilute acid in dioxane, used with extreme caution).

LiH sample (weighed accurately inside a glovebox).

Methodology:

Sample Preparation: Inside a glovebox, accurately weigh approximately 50-100 mg of the

LiH sample into the dry hydrolysis flask containing a magnetic stir bar. Seal the flask.

Apparatus Setup:
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Assemble the gas buret and hydrolysis flask as shown in the reference diagram.[10]

Fill the gas buret and leveling bulb with water.

Adjust the leveling bulb so the water level in the buret is at the zero mark.[10]

Reaction:

Remove the sealed flask from the glovebox and quickly connect it to the gas buret

apparatus.

Add 10-20 mL of the anhydrous solvent to the flask via syringe through the septum to

create a slurry.[10]

Ensure the system is closed to the atmosphere.

Begin stirring the slurry.

Slowly inject a stoichiometric excess of the hydrolysis solution into the flask using a

syringe.[10] The reaction will begin immediately, evolving H₂ gas.

Measurement:

The evolved H₂ will displace the water in the gas buret.

Continue the reaction until gas evolution ceases (typically a few minutes).[10]

Allow the apparatus to cool to room temperature to ensure the gas volume is measured at

a known temperature.

Equalize the pressure inside the buret with atmospheric pressure by aligning the water

level in the leveling bulb with the water level in the buret.[10]

Record the final volume of hydrogen gas, the ambient temperature, and the atmospheric

pressure.

Calculation:
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Use the Ideal Gas Law (PV=nRT) to calculate the moles of H₂ gas evolved. Remember to

correct for the vapor pressure of water at the recorded temperature.

Since the stoichiometry of the hydrolysis reaction (LiH + H₂O → LiOH + H₂) is 1:1, the

moles of H₂ evolved are equal to the moles of active LiH in the sample.

Calculate the weight percentage purity of the LiH sample:

Purity % = (moles of H₂ * Molar Mass of LiH) / (Initial mass of sample) * 100

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Mitigating Moisture
Sensitivity of Lithium Hydride (LiH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232716#mitigating-moisture-sensitivity-of-lithium-
hydride-during-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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